![molecular formula C6H14ClNO B3030013 O-(Cyclopentylmethyl)hydroxylamine hydrochloride CAS No. 854382-69-7](/img/structure/B3030013.png)
O-(Cyclopentylmethyl)hydroxylamine hydrochloride
Overview
Description
“O-(Cyclopentylmethyl)hydroxylamine hydrochloride” is a chemical compound with the molecular formula C6H14ClNO . It is used for research purposes. The compound has a molecular weight of 151.63 .
Physical And Chemical Properties Analysis
“this compound” is a liquid at room temperature . It has a molecular weight of 151.63 . The compound is stored in an inert atmosphere at 2-8°C .Scientific Research Applications
Synthesis and Chemistry :
- O-(Cyclopentylmethyl)hydroxylamine hydrochloride plays a role in the synthesis of heteroaromatic hydroxylamine-O-sulfonates, used in the tandem nucleophilic addition-electrophilic 5-endo-trig cyclization. This process has shown potential in the synthesis of compounds with cytostatic activity against human tumor cell lines (Sączewski et al., 2011).
Organic Synthesis Enhancements :
- It has been utilized in the one-pot synthesis of α-substituted hydroxylamine derivatives from aldehydes, demonstrating its versatility in organic synthesis (Heydari et al., 2003).
- The compound is also involved in the efficient synthesis of oximes under ultrasound irradiation, offering advantages in reaction conditions and yields (Li et al., 2006).
Advanced Materials Applications :
- In materials science, hydroxylamine hydrochloride has been used in the preparation of single-layer, high-quality reduced graphene oxide for device applications, highlighting its role in the development of advanced materials (Mao et al., 2011).
Environmental Chemistry :
- Its role in environmental chemistry is exemplified by the production of hydroxyl radicals via the activation of hydrogen peroxide, a process important in environmental remediation (Chen et al., 2015).
Heterocyclic Chemistry :
- The compound is a key player in the synthesis and reactivity of heterocyclic hydroxylamine-O-sulfonates, contributing to the formation of various heterocyclic ring systems, which are valuable in synthesizing anticancer, antiviral, and antimicrobial agents (Sączewski & Korcz, 2014).
Safety and Hazards
properties
IUPAC Name |
O-(cyclopentylmethyl)hydroxylamine;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO.ClH/c7-8-5-6-3-1-2-4-6;/h6H,1-5,7H2;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZVCUXJDRNNFRM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)CON.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14ClNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70694591 | |
Record name | O-(Cyclopentylmethyl)hydroxylamine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70694591 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.63 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
854382-69-7 | |
Record name | O-(Cyclopentylmethyl)hydroxylamine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70694591 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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